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Compound of Interest

Compound Name: C.I. Sulphur Yellow 2

Cat. No.: B074651 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of C.I.
Sulphur Yellow 2 (C.I. 53120), a synthetic dye used extensively in the textile industry. This

document is intended for researchers, scientists, and professionals in drug development and

related fields who require detailed information on this compound.

Core Physical Properties
C.I. Sulphur Yellow 2 is a sulphur dye characterized by its yellow to brown powder

appearance.[1][2][3][4] Like other sulphur dyes, it is a complex mixture of polymeric molecules

rather than a single, well-defined compound. This complexity is reflected in the varied

molecular formulas reported in the literature, which include S8, C16H10N2O6S2, and

C16H10N2Na2O7S2. The true structure is a complex macromolecule containing thiazole rings

and disulfide/polysulfide linkages.

The dye is insoluble in water but soluble in alkaline-reducing solutions, such as sodium sulfide,

which is a key characteristic for its application in dyeing.[1][2][5] The reduced, or leuco, form of

the dye is soluble and has an affinity for cellulosic fibers. Subsequent oxidation reforms the

insoluble dye molecule within the fiber, resulting in good wash fastness.
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Property Value Source(s)

C.I. Name 53120 [3][6]

CAS Number 1326-66-5 [1][3][4][6]

Appearance Yellow to brown powder [1][2][3][4]

Solubility in Water Insoluble [1][2][5]

Solubility in Sodium Sulfide
Soluble (forms a yellow-brown

solution)
[2][5]

Behavior in Conc. H₂SO₄
Partially dissolves; yellow

precipitate on dilution
[1][2]

Acid Resistance (ISO) 3-4 [3][6]

Alkali Resistance (ISO) 4 [3][6]

Light Fastness (ISO) 2 [3][6]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of C.I. Sulphur
Yellow 2 are not readily available in the public domain. However, standardized methods for

testing textile dyes can be applied.

1. Determination of Solubility: A known mass of the dye is added to a specific volume of the

solvent (e.g., water, sodium sulfide solution) at a controlled temperature. The mixture is

agitated for a set period, and the undissolved portion is separated by filtration or centrifugation.

The concentration of the dissolved dye in the supernatant is then determined, often

spectrophotometrically, to calculate the solubility.

2. Evaluation of Fastness Properties:

Light Fastness: Dyed textile samples are exposed to a standardized artificial light source

(e.g., a xenon arc lamp) under controlled conditions of temperature and humidity. The

change in color is assessed by comparing the exposed sample with an unexposed sample

against a standard blue wool scale.
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Wash Fastness: A dyed fabric sample is agitated in a soap or detergent solution under

specified conditions of temperature and time. The change in color of the sample and the

staining of adjacent undyed fabrics are evaluated using a greyscale.

Acid and Alkali Fastness: The dyed material is treated with solutions of specified acids or

alkalis of defined concentrations for a certain period. The change in color is then assessed

using a greyscale.

Manufacturing Workflow
The production of C.I. Sulphur Yellow 2 typically involves the thionation of aromatic amines.

The following diagram illustrates a generalized workflow for its synthesis.

Caption: Manufacturing workflow for C.I. Sulphur Yellow 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. worlddyevariety.com [worlddyevariety.com]

3. Water Soluble Sulphur Yellow 2 (Sulphur Light Yellow GC) for Textile and Leather -
Sulphur Yellow 2 and Sulphur Yellow Gc [enochdye.en.made-in-china.com]

4. chembk.com [chembk.com]

5. EP0016933A1 - Process for dyeing and printing with sulphur dyes and for preparing
sulphur dye preparations ready for use, and sulphur dye preparations prepared accordinlgy -
Google Patents [patents.google.com]

6. echemi.com [echemi.com]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of C.I.
Sulphur Yellow 2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074651#c-i-sulphur-yellow-2-physical-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b074651?utm_src=pdf-body
https://www.benchchem.com/product/b074651?utm_src=pdf-body
https://www.benchchem.com/product/b074651?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/sulphur-yellow-2-dic8523.html
http://www.worlddyevariety.com/sulphur-dyes/sulphur-yellow-2.html
https://enochdye.en.made-in-china.com/product/PmlUSkIbHhWg/China-Water-Soluble-Sulphur-Yellow-2-Sulphur-Light-Yellow-GC-for-Textile-and-Leather.html
https://enochdye.en.made-in-china.com/product/PmlUSkIbHhWg/China-Water-Soluble-Sulphur-Yellow-2-Sulphur-Light-Yellow-GC-for-Textile-and-Leather.html
https://www.chembk.com/en/chem/Sulphur%20yellow%202
https://patents.google.com/patent/EP0016933A1/en
https://patents.google.com/patent/EP0016933A1/en
https://patents.google.com/patent/EP0016933A1/en
https://www.echemi.com/products/pid_Seven9720-sulphuryellow2.html
https://www.benchchem.com/product/b074651#c-i-sulphur-yellow-2-physical-properties
https://www.benchchem.com/product/b074651#c-i-sulphur-yellow-2-physical-properties
https://www.benchchem.com/product/b074651#c-i-sulphur-yellow-2-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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